molecular formula C12H10N2 B8709248 Methyl(1-naphthyl)cyanamide

Methyl(1-naphthyl)cyanamide

Cat. No. B8709248
M. Wt: 182.22 g/mol
InChI Key: BTKHOAUKROJSTQ-UHFFFAOYSA-N
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Description

Methyl(1-naphthyl)cyanamide is a useful research compound. Its molecular formula is C12H10N2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl(1-naphthyl)cyanamide

Molecular Formula

C12H10N2

Molecular Weight

182.22 g/mol

IUPAC Name

methyl(naphthalen-1-yl)cyanamide

InChI

InChI=1S/C12H10N2/c1-14(9-13)12-8-4-6-10-5-2-3-7-11(10)12/h2-8H,1H3

InChI Key

BTKHOAUKROJSTQ-UHFFFAOYSA-N

Canonical SMILES

CN(C#N)C1=CC=CC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 2 neck round bottom flask, equipped with a magnetic stir bar and reflux condenser, was placed N,N-dimethyl-1-naphthylamine (4.35 g, 25.4 mmol, and BrCN (2.99 g, 28.2 mmol) in a single portion. This suspension was placed in an oil bath (preheated, 90° C.) and allowed to stir and reflux under N2 for 21 hours. During this time a gas was given off, detected by bubbler placed over the reflux condenser. The reaction was followed by TLC, using methylene chloride as the solvent and viewed under UV. After the 21 hours, the mixture was cooled, 100 ml of ether was added and the insoluble quaternary salt (669 mg) was filtered off. The ether filtrate was extracted with an aqueous 5M HCl solution (4×, 30 ml) and washed with water (5×, 20 ml). The ether was dried over anhydrous granular K2CO3, filtered, then concentrated to dryness, then distilled by bulb to bulb distillation at reduced pressure to afford the yellow oil of the N-methyl-N-(1-naphthyl)cyanamide (2.22 g, 48%. b.p. 180° C./1.5 mm Hg (Cressman, Homer, W. J., Org. Synth. collective vol.3, 608), 170°-171° C./1 mm Hg).
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